Cas no 324057-32-1 (3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one)

• Product Name: 3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• CAS No: 324057-32-1
• MF: C₁₈H₁₈N₂OS₂
• MW: 342.478321552277
• CID: 5738985
• PubChem ID: 876257
• Update Time: 2023-11-10

3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-2-(benzylthio)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• AKOS001052230
• Cambridge id 5850351
• STL346725
• AG-690/12869085
• 2-(benzylsulfanyl)-5,6-dimethyl-3-(prop-2-en-1-yl)thieno[2,3-d]pyrimidin-4(3H)-one
• 324057-32-1
• 2-(benzylsulfanyl)-5,6-dimethyl-3-(prop-2-en-1-yl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AB00099254-01
• 2-benzylsulfanyl-5,6-dimethyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• 3-allyl-2-(benzylsulfanyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
• FT-0635879
• Z20218297
• Thieno[2,3-d]pyrimidin-4(3H)-one, 5,6-dimethyl-2-[(phenylmethyl)thio]-3-(2-propen-1-yl)-

• Inchi： 1S/C18H18N2OS2/c1-4-10-20-17(21)15-12(2)13(3)23-16(15)19-18(20)22-11-14-8-6-5-7-9-14/h4-9H,1,10-11H2,2-3H3
• InChI Key： VGQIWUSCQTYHDI-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(CC=C)C(=NC1=2)SCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 342.08605555g/mol
• Monoisotopic Mass: 342.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 524.0±60.0 °C(Predicted)
• pka: -1.97±0.20(Predicted)